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Compound Name:

6-one
CAS No.: 41959-26-6
Cat. No.: B8300242

Get Quote
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The 2-azabicyclo[2.2.2]octane, commonly known as the isoquinuclidine ring system, represents
a conformationally constrained bioisostere of piperidine. This structural rigidity is of paramount
importance in medicinal chemistry, as it reduces the entropic penalty upon binding to a
biological target, often leading to enhanced potency and selectivity. The isoquinuclidine scaffold
is found in various natural products with significant pharmacological properties and serves as a
foundational framework in the design of novel therapeutics, particularly for central nervous
system (CNS) disorders.[1][2]

This guide provides a comprehensive technical overview of 2-Benzyl-2-
azabicyclo[2.2.2]octan-6-0ne, a key synthetic intermediate. The N-benzyl protecting group
offers stability and influences solubility, while the C6-keto functionality serves as a versatile
handle for further chemical elaboration. We will delve into its physicochemical properties,
robust synthetic methodologies with mechanistic insights, detailed spectroscopic
characterization, and its utility in the development of advanced molecular entities.

Physicochemical and Structural Properties
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2-Benzyl-2-azabicyclo[2.2.2]octan-6-one is a tertiary amine and a bicyclic ketone. The benzyl
group provides a lipophilic character, while the ketone and nitrogen atoms offer sites for
hydrogen bonding. Its rigid bicyclic structure dictates a specific three-dimensional orientation of
its functional groups, a feature exploited in rational drug design.

Property Value Source
Molecular Formula C14H17NO Calculated
Molecular Weight 215.29 g/mol Calculated
Expected to be a solid at room o
Appearance Inferred from derivatives
temperature

2-Azabicyclo[2.2.2]octane
Core Scaffold o [21[3]
(Isoquinuclidine)

Key Functional Groups Tertiary Amine, Ketone, Phenyl

Related Alcohol MW 217.31 g/mol (C14H19NO) [4]

Synthesis and Mechanistic Insights: The Dieckmann
Condensation Pathway

The construction of the 2-azabicyclo[2.2.2]octan-6-one core is efficiently achieved via an
intramolecular Dieckmann condensation. This reaction is a cornerstone of cyclic 3-keto ester
synthesis, leveraging the intramolecular cyclization of a diester under basic conditions.[5][6]
The choice of this pathway is strategic; it directly installs the required ketone functionality within
the bicyclic framework in a single, high-yielding cyclization step.

The overall synthetic strategy involves preparing a suitable N-substituted piperidine-4-acetic
acid ester derivative, which then undergoes base-mediated cyclization.
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Caption: The core mechanism of the Dieckmann condensation reaction.

Experimental Protocol: Synthesis via Dieckmann
Condensation

This protocol is a representative procedure based on established chemical principles.

o Precursor Preparation: Synthesize ethyl 2-(1-benzyl-4-(ethoxycarbonyl)piperidin-4-yl)acetate
from commercially available starting materials.

o Cyclization: To a stirred suspension of sodium hydride (1.2 eg.) in anhydrous toluene at 0 °C
under an inert atmosphere (N2), add the diester precursor (1.0 eq.) dropwise as a solution in
anhydrous toluene.
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» Reaction Progression: After the addition is complete, allow the mixture to warm to room
temperature and then heat to reflux for 4-6 hours. The reaction progress can be monitored
by Thin Layer Chromatography (TLC).

e Quenching and Workup: Cool the reaction mixture to 0 °C and cautiously quench with a
saturated aqueous solution of ammonium chloride. Separate the organic layer, and extract
the aqueous layer with ethyl acetate (3x).

 Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium
sulfate (MgSOa), and concentrate in vacuo. The resulting crude (3-keto ester is then
subjected to acidic hydrolysis and decarboxylation (e.g., refluxing in dilute HCI) to yield the
target ketone.

 Final Purification: Purify the final product, 2-Benzyl-2-azabicyclo[2.2.2]octan-6-0ne, by
column chromatography on silica gel.

Spectroscopic Characterization

Spectroscopic analysis is critical for the unequivocal identification and purity assessment of the
synthesized compound. The predicted data below are based on the analysis of structurally
similar azabicyclic compounds and fundamental spectroscopic principles. [7][8][9]
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Technique Expected Observations

~7.2-7.4 ppm: Multiplet (5H), aromatic
protons of the benzyl group. ~3.6 ppm:
Singlet (2H), benzylic -CH2- protons. ~2.5-
A TR 3.2 pp-)m: (‘tomplex mul-tlplets, protons on
the bicyclic core, particularly those o to
the nitrogen and the ketone. ~1.8-2.2 ppm:
Complex multiplets, remaining aliphatic

protons of the bicyclic core.

~208-212 ppm: Ketone carbonyl (C=0). ~138
ppm: Quaternary aromatic carbon of the benzyl
group. ~127-129 ppm: Aromatic -CH- carbons of

13C NMR the benzyl group. ~60 ppm: Benzylic -CH2-
carbon. ~45-55 ppm: Aliphatic carbons adjacent
to the nitrogen atom. ~25-40 ppm: Remaining

aliphatic carbons of the bicyclic core.

~1720-1740 cm~1: Strong, sharp absorption
band characteristic of a six-membered ring
ketone C=0 stretch. [9]~3030 cm~1: Aromatic C-
H stretch. ~2850-2950 cm~1; Aliphatic C-H
stretch. ~1600, 1495, 1450 cm~1: Aromatic C=C

IR (Infrared)

stretching vibrations.

| MS (Mass Spec) | M* at m/z = 215: Molecular ion peak. m/z = 91: Base peak, corresponding
to the stable benzyl cation [C7H7]* resulting from benzylic cleavage. Other fragments
corresponding to the cleavage of the bicyclic ring system. |

Chemical Reactivity and Synthetic Utility

The primary sites of reactivity in 2-Benzyl-2-azabicyclo[2.2.2]octan-6-one are the ketone and
the tertiary amine.

Reduction of the Ketone
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The most significant reaction is the reduction of the C6-keto group to a secondary alcohol. This
transformation is pivotal for introducing new stereocenters and functional groups. The choice of
reducing agent dictates the stereochemical outcome.

o Sodium borohydride (NaBHa4): A mild reducing agent that will selectively reduce the ketone to
the corresponding alcohol, 2-benzyl-2-azabicyclo[2.2.2]octan-6-0l. [7]This reaction typically
yields a mixture of endo and exo diastereomers, which can often be separated by
chromatography.

e Lithium aluminum hydride (LiAIH4): A stronger reducing agent that will also effectively
perform the reduction.

’/’I;/ ) e Mixt e endo-Alcohol
9 e iastereomeric Mixture: ™, o
2-Benzyl-2-azabicyclo[2.2.2] Reduction ! n . \ Chromatographic
octan-6-one (e.g., NaBHa4, MeOH) \. endo-alcohol L Separation
Y - exo-alcohol -
S~ T exo-Alcohol

Click to download full resolution via product page

Caption: Reaction pathway for the reduction of the C6-ketone.

Other Potential Reactions

» Alpha-Functionalization: The protons a to the carbonyl group can be removed by a strong
base (e.g., LDA) to form an enolate, which can then be reacted with various electrophiles.

» N-Debenzylation: The benzyl group can be removed via catalytic hydrogenation (e.g., Hz,
Pd/C) to yield the secondary amine, 2-azabicyclo[2.2.2]octan-6-one, allowing for the
introduction of different N-substituents.

Relevance in Medicinal Chemistry

The 2-Benzyl-2-azabicyclo[2.2.2]octan-6-one scaffold is a valuable starting point for
synthesizing libraries of compounds for drug discovery. By locking the piperidine-like nitrogen in
a rigid conformation, chemists can more precisely probe the topology of receptor binding
pockets.
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» Analgesics: The core structure has been used to create conformationally restricted
analogues of prodine-type analgesics. [1]* CNS Agents: Derivatives have been investigated
as selective y-secretase inhibitors for potential application in Alzheimer's disease therapy.
[7]The rigid scaffold helps in achieving the specific "U-shape" conformation thought to be
crucial for selective inhibition. [7]* Antiproliferative Agents: The azabicycloalkane core has
been conjugated with other pharmacophores, like 1,2,3-triazoles, to create hybrid molecules
with potent antiproliferative activity against human cancer cell lines. [8]

Conclusion

2-Benzyl-2-azabicyclo[2.2.2]octan-6-0one is a strategically important molecule in synthetic
and medicinal chemistry. Its synthesis is reliably achieved through established methods like the
Dieckmann condensation, and its structure can be definitively confirmed using standard
spectroscopic techniques. The presence of a versatile keto functionality on a conformationally
rigid, drug-like scaffold makes it an exceptionally valuable building block for the development of
novel, potent, and selective therapeutic agents. This guide provides the foundational
knowledge for researchers to confidently synthesize, characterize, and further derivatize this
important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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